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Compound of Interest

Compound Name: TMP195

Cat. No.: B15587253 Get Quote

Application Notes and Protocols for TMP195
For Researchers, Scientists, and Drug Development Professionals

Introduction
TMP195 is a potent and selective inhibitor of class IIa histone deacetylases (HDACs), with

inhibitory constants (Ki) of 59, 60, 26, and 15 nM for HDAC4, HDAC5, HDAC7, and HDAC9,

respectively.[1][2][3][4] It demonstrates high selectivity for class IIa HDACs over other HDAC

classes.[4][5] TMP195 has emerged as a valuable tool in cancer research and immunology,

primarily due to its ability to modulate macrophage polarization and enhance anti-tumor

immune responses.[3][6][7] These notes provide detailed protocols for the preparation of

TMP195 stock solutions and working concentrations for both in vitro and in vivo applications.

Data Presentation
Chemical Properties of TMP195

Property Value Reference

Molecular Weight 456.42 g/mol [1][5][8]

Molecular Formula C₂₃H₁₉F₃N₄O₃ [5][8]

Solubility of TMP195
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Solvent Solubility Reference

DMSO ≥ 91 mg/mL (199.37 mM) [1]

Ethanol 91 mg/mL [1]

Water Insoluble [1]

Recommended Concentrations for Experimental Use
Application Concentration Range Reference

In Vitro (Cell-based assays) 300 nM - 60 µM [1][6][7]

In Vivo (Mouse models) 50 mg/kg daily (intraperitoneal) [7][9]

Experimental Protocols
Protocol 1: Preparation of TMP195 Stock Solution
This protocol describes the preparation of a high-concentration stock solution of TMP195,

which can be stored for long-term use and diluted to working concentrations as needed.

Materials:

TMP195 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Weighing TMP195: Accurately weigh the desired amount of TMP195 powder in a sterile

microcentrifuge tube.
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Adding Solvent: Add the appropriate volume of anhydrous DMSO to achieve the desired

stock concentration (e.g., 10 mM, 50 mM, or 100 mg/mL). It is recommended to use fresh

DMSO as moisture can reduce solubility.[1]

Dissolution: Vortex the solution thoroughly to dissolve the TMP195 powder. If necessary, use

an ultrasonic bath to aid dissolution.[8]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C or -80°C for long-term storage. When stored at -80°C in

DMSO, the solution is stable for up to two years.[2][8]

Protocol 2: Preparation of In Vitro Working Solutions
This protocol details the dilution of the TMP195 stock solution for use in cell-based assays.

Materials:

TMP195 stock solution (from Protocol 1)

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Sterile tubes

Procedure:

Thawing Stock Solution: Thaw an aliquot of the TMP195 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final working concentrations. For example, to prepare a 10 µM working solution

from a 10 mM stock, you can perform a 1:1000 dilution.

Application to Cells: Add the final diluted TMP195 solution to your cell cultures. Ensure the

final concentration of DMSO in the culture medium is low (typically ≤ 0.1%) to avoid solvent-

induced cytotoxicity.

Protocol 3: Preparation of In Vivo Working Solutions
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This protocol provides methods for preparing TMP195 formulations for intraperitoneal (IP)

administration in animal models. It is crucial to prepare these solutions fresh daily.[9]

Method A: DMSO Formulation

Materials:

TMP195 powder

100% DMSO

Sterile tubes

Procedure:

Dissolve TMP195 in 100% DMSO to the desired concentration for injection. A common

dosage is 50 mg/kg, which can be delivered in a volume of 50 µL for a 20g mouse.[7]

Method B: Co-solvent Formulation (for improved tolerability)

Materials:

TMP195 stock solution in DMSO (e.g., 30 mg/mL)

PEG300

Tween-80

Saline (0.9% NaCl) or Corn Oil

Sterile tubes

Procedure (Example for a 1 mL solution):[2]

Start with 100 µL of a 30 mg/mL TMP195 stock solution in DMSO.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is clear.
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Add 450 µL of saline to bring the final volume to 1 mL.

Alternative Procedure (Corn Oil):[8][9]

Prepare a stock solution of TMP195 in DMSO.

For the final formulation, mix 10% DMSO (containing TMP195) with 90% corn oil. For

example, add 100 µL of the DMSO stock to 900 µL of corn oil.

Mandatory Visualizations
TMP195 Mechanism of Action in Macrophages
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Caption: TMP195 inhibits Class IIa HDACs, leading to increased histone acetylation and

activation of MAPK and NF-κB signaling pathways, promoting a pro-inflammatory macrophage

phenotype.[6]

Experimental Workflow for In Vivo Studies
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Caption: A generalized workflow for conducting in vivo experiments using TMP195.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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